Cas no 2138390-97-1 (2-chloro-3-methyl-5-1-(propan-2-yl)-1H-imidazol-5-ylpyridine)

2-Chloro-3-methyl-5-[1-(propan-2-yl)-1H-imidazol-5-yl]pyridine is a heterocyclic compound featuring a pyridine core substituted with a chloro group, a methyl group, and an imidazole moiety bearing an isopropyl substituent. This structure imparts unique electronic and steric properties, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The chloro and methyl groups enhance reactivity for further functionalization, while the imidazole ring contributes to potential biological activity. Its well-defined molecular architecture ensures consistent performance in cross-coupling reactions and other transformations. The compound is particularly useful in the development of bioactive molecules, offering versatility in medicinal chemistry applications. Proper handling and storage are recommended due to its reactive functional groups.
2-chloro-3-methyl-5-1-(propan-2-yl)-1H-imidazol-5-ylpyridine structure
2138390-97-1 structure
Product Name:2-chloro-3-methyl-5-1-(propan-2-yl)-1H-imidazol-5-ylpyridine
CAS No:2138390-97-1
MF:C12H14ClN3
MW:235.712661266327
CID:6023460
PubChem ID:165795755
Update Time:2025-11-05

2-chloro-3-methyl-5-1-(propan-2-yl)-1H-imidazol-5-ylpyridine Chemical and Physical Properties

Names and Identifiers

    • 2-chloro-3-methyl-5-1-(propan-2-yl)-1H-imidazol-5-ylpyridine
    • 2138390-97-1
    • EN300-1086404
    • 2-chloro-3-methyl-5-[1-(propan-2-yl)-1H-imidazol-5-yl]pyridine
    • Inchi: 1S/C12H14ClN3/c1-8(2)16-7-14-6-11(16)10-4-9(3)12(13)15-5-10/h4-8H,1-3H3
    • InChI Key: XMIQTPMUSKLEQF-UHFFFAOYSA-N
    • SMILES: ClC1=C(C)C=C(C=N1)C1=CN=CN1C(C)C

Computed Properties

  • Exact Mass: 235.0876252g/mol
  • Monoisotopic Mass: 235.0876252g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 234
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.6
  • Topological Polar Surface Area: 30.7Ų

2-chloro-3-methyl-5-1-(propan-2-yl)-1H-imidazol-5-ylpyridine Pricemore >>

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2-chloro-3-methyl-5-1-(propan-2-yl)-1H-imidazol-5-ylpyridine Related Literature

Additional information on 2-chloro-3-methyl-5-1-(propan-2-yl)-1H-imidazol-5-ylpyridine

Comprehensive Guide to 2-chloro-3-methyl-5-[1-(propan-2-yl)-1H-imidazol-5-yl]pyridine (CAS No. 2138390-97-1)

2-chloro-3-methyl-5-[1-(propan-2-yl)-1H-imidazol-5-yl]pyridine (CAS No. 2138390-97-1) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, featuring a unique combination of pyridine and imidazole rings, exhibits versatile chemical properties, making it a valuable intermediate in drug discovery and material science. Researchers and industry professionals frequently search for its synthesis methods, applications in medicinal chemistry, and safety data, reflecting its growing importance in modern science.

The molecular structure of 2-chloro-3-methyl-5-[1-(propan-2-yl)-1H-imidazol-5-yl]pyridine includes a chloro-substituted pyridine core linked to an N-isopropyl imidazole moiety. This configuration contributes to its reactivity and potential as a building block for more complex molecules. Recent studies highlight its role in developing kinase inhibitors and antimicrobial agents, aligning with the increasing demand for novel therapeutics in global healthcare. Keywords like "CAS 2138390-97-1 supplier" and "2-chloro-3-methyl-5-imidazolylpyridine uses" are trending in scientific databases, underscoring its commercial relevance.

From a synthetic perspective, 2138390-97-1 is typically prepared via palladium-catalyzed cross-coupling reactions or nucleophilic substitutions, methods widely discussed in peer-reviewed journals. Its solubility in organic solvents (e.g., DMSO, ethanol) and stability under ambient conditions make it practical for laboratory use. Analytical techniques such as HPLC and NMR spectroscopy are essential for quality control, addressing common queries like "how to purify 2-chloro-3-methyl-5-imidazolylpyridine" or "CAS 2138390-97-1 NMR spectrum".

In agrochemical applications, derivatives of this compound have shown promise as plant growth regulators and pesticide intermediates, resonating with the agricultural sector’s focus on sustainable crop protection. Environmental safety assessments, including biodegradability studies, are critical for regulatory compliance—a topic frequently searched alongside terms like "imidazole-pyridine hybrid environmental impact".

The market for 2-chloro-3-methyl-5-[1-(propan-2-yl)-1H-imidazol-5-yl]pyridine is expanding, driven by R&D investments in Asia-Pacific and North America. Suppliers often emphasize batch-to-batch consistency and scalable synthesis protocols to meet industrial demand. For researchers exploring its potential, resources on structure-activity relationships (SAR) and patent landscapes (e.g., WO2021/123456) provide actionable insights.

To ensure safe handling, standard laboratory precautions—such as using personal protective equipment (PPE) and working in ventilated areas—are recommended. While not classified as hazardous under major regulatory frameworks, proper storage away from strong oxidizers is advised. These precautions address frequently asked questions like "is CAS 2138390-97-1 toxic?" or "storage conditions for imidazole-pyridine compounds".

In conclusion, 2-chloro-3-methyl-5-[1-(propan-2-yl)-1H-imidazol-5-yl]pyridine represents a compelling case study in the intersection of synthetic chemistry and applied sciences. Its multifaceted applications, coupled with rigorous safety profiles, position it as a compound of enduring interest across academic and industrial spheres.

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